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Chemical Profile of 1,5-Dibromo-2,4-pentanedione

The table below summarizes the basic identifying information for this compound:

Property Description

Chemical Name 1,5-Dibromo-2,4-pentanedione [1] [2]

Synonyms 1,5-Dibromo-pentane-2,4-dione; 1,5-Dibrom-pentan-2,4-dion [2]

CAS Number 68864-57-3 [1] [2]

Molecular Formula C₅H₆Br₂O₂ [1] [2]

Molecular Weight 257.91 g/mol [2]

Role in Macrocyclic Ligand Synthesis

The primary application of 1,5-Dibromo-2,4-pentanedione in coordination chemistry is its role as a

precursor in the synthesis of macrocyclic ligands known as Dibenzotetraaza[14]annulenes (DBTAAs) [3].
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DBTAAs are nitrogen-containing macrocycles structurally similar to porphyrins, which are important in

materials science and catalysis [3].
In a seminal 1969 synthesis, Jäger and colleagues used a template reaction involving 2,4-
pentanedione, o-phenylenediamine, and a metal salt (Ni(OAc)₂) to form a DBTAA complex [3].
The 1,5-dibromo derivative of 2,4-pentanedione serves as a versatile building block for creating

more complex and functionalized diketone precursors. These modified precursors are used to
construct DBTAAs with specific substituents, tailoring their chemical properties for particular

applications [3].

The following diagram outlines the general role of this compound in synthetic chemistry:
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Information Limitations and Further Research
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Comprehensive Application Notes and Protocols could not be developed because the search results lack

detailed experimental procedures for handling 1,5-Dibromo-2,4-pentanedione or specific protocols for its

use in coordination chemistry.

For practical laboratory work, you will need to consult specialized chemical databases and literature. Here

are suggested paths for your research:

Reagent Suppliers: Check websites of major chemical suppliers (e.g., Sigma-Aldrich, TCI

Chemicals) for available purchasing information, certificates of analysis, or basic handling advice.
Specialized Databases: Search SciFinder or Reaxys, which are comprehensive chemical

information databases. They often contain synthetic procedures, reaction schemes, and spectral data
not freely available on the public internet.

Full-Text Articles: The review article cited in [3] likely contains numerous references to original
research papers. Accessing the full text of these primary sources may yield the detailed experimental

methods you require.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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